molecular formula C10H6N4O B8669277 2-Quinolinecarbonyl azide CAS No. 36802-74-1

2-Quinolinecarbonyl azide

Cat. No.: B8669277
CAS No.: 36802-74-1
M. Wt: 198.18 g/mol
InChI Key: TUYLKADVNBJYCX-UHFFFAOYSA-N
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Description

2-Quinolinecarbonyl azide is a useful research compound. Its molecular formula is C10H6N4O and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

36802-74-1

Molecular Formula

C10H6N4O

Molecular Weight

198.18 g/mol

IUPAC Name

quinoline-2-carbonyl azide

InChI

InChI=1S/C10H6N4O/c11-14-13-10(15)9-6-5-7-3-1-2-4-8(7)12-9/h1-6H

InChI Key

TUYLKADVNBJYCX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=N2)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

47 ml (0.34 mol) of triethylamine are added to a stirred suspension, cooled to -10° C., of 30.0 g (0.17 mol) of quinoline-2-carboxylic acid in 385 ml of anhydrous tetrahydrofuran, and the mixture is stirred at -10° C. for 10 minutes, whereupon a clear solution forms. 73.0 ml (0.34 mol) of diphenylphosphoryl azide are then added dropwise and the reaction mixture is left to stand in a refrigerator at 0° C. for 20 hours. Thereafter, the mixture is stirred into 350 ml of ice-cold dilute NaHCO3 solution. The precipitate formed is separated off by filtration, washed with water and dried in air. 88.9 g (86%) of the title compound are obtained as a pale solid.
Quantity
47 mL
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
385 mL
Type
solvent
Reaction Step Two
Quantity
73 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
350 mL
Type
reactant
Reaction Step Four
Yield
86%

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